2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol

• IUPAC Name: 2-methyl-6-(thian-4-ylamino)heptan-2-ol
• InChI: InChI=1S/C13H27NOS/c1-11(5-4-8-13(2,3)15)14-12-6-9-16-10-7-12/h11-12,14-15H,4-10H2,1-3H3
• InChI Key: HLAGCVJMEFJZJC-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC(C)(C)O)NC1CCSCC1
• Molecular Formula: C13H27NOS
• Molecular Weight: 245.43 g/mol

Description

2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol, commonly known as THPO, is an organic compound with a molecular formula C12H25NO2S. It is a chiral compound that has a single stereocenter and exists as two enantiomers. THPO is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is a key regulator of insulin signaling and glucose homeostasis.

Mechanism of Action

THPO is a potent inhibitor of 2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol, which is a negative regulator of insulin signaling. By inhibiting 2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol, THPO enhances insulin signaling and improves glucose uptake in skeletal muscle and adipose tissue. THPO also activates the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating energy metabolism and glucose homeostasis.
Biochemical and Physiological Effects:
THPO has been shown to improve glucose tolerance, insulin sensitivity, and lipid metabolism in animal models of type 2 diabetes and obesity. THPO also reduces inflammation and oxidative stress, which are important contributors to the pathogenesis of these diseases. THPO has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

THPO is a potent and selective inhibitor of 2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol, which makes it a valuable tool for studying the role of 2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol in insulin signaling and glucose homeostasis. However, THPO has low solubility in water and requires the use of organic solvents for in vitro and in vivo experiments. THPO also has poor pharmacokinetic properties, which limit its potential as a therapeutic agent.

Future Directions

Future research on THPO should focus on improving its pharmacokinetic properties and developing more potent and selective inhibitors of 2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol. THPO may also have potential therapeutic applications in other metabolic disorders, such as non-alcoholic fatty liver disease and cardiovascular disease. Further studies are needed to elucidate the molecular mechanisms underlying the beneficial effects of THPO on these diseases.

Synthesis Methods

THPO can be synthesized using a multi-step synthetic route. The first step involves the reaction of 2-methyl-2-heptanol with thionyl chloride to form 2-methyl-6-chloro-2-heptanol. The second step involves the reaction of 2-methyl-6-chloro-2-heptanol with tetrahydro-2H-thiopyran-4-amine to form 2-methyl-6-(tetrahydro-2H-thiopyran-4-ylamino)-2-heptanol (THPO). The purity of THPO can be improved by recrystallization using a mixture of ethanol and water.

Scientific Research Applications

THPO has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes, obesity, and other metabolic disorders. THPO has been shown to improve insulin sensitivity, glucose tolerance, and lipid metabolism in animal models of these diseases. THPO has also been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic effects.